![B1575278 Carcinoembryonic antigen-related cell adhesion molecule 5 (605-613)](/img/no-structure.png)
Carcinoembryonic antigen-related cell adhesion molecule 5 (605-613)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Carcinoembryonic antigen-related cell adhesion molecule 5
Scientific Research Applications
Dual Role of Carcinoembryonic Antigen-Related Cell Adhesion Molecule 1 (CEACAM1) in Malignancies
Carcinoembryonic antigen-related cell adhesion molecule 1 (CEACAM1) is a complex molecule, originally identified as a tumor suppressor due to its downregulation in early stages of many cancers. However, it also plays a role in tumor progression, angiogenesis, and metastasis, marking it as a significant molecule in cancer prognosis and a potential target for specific cancer therapy (Calinescu et al., 2018).
Modulation of CEACAM1 and Tumor Cell Transformation
CEACAM1 is involved in complex modulation and dysregulation mechanisms during malignant transformations. It has been identified as a tumor suppressor, as its restoration in tumor cell lines often reduces their oncogenicity. Conversely, its de novo expression is associated with progression of malignancy and metastasis in various cancer tissues (Fiori et al., 2012).
CEACAM6 in Human Malignancies
Carcinoembryonic antigen-related cell adhesion molecule 6 (CEACAM6), another member of the CEA family, is over-expressed in approximately 70% of epithelial malignancies. Its expression correlates with tumor stage, metastasis, and post-operative survival in certain cancers. CEACAM6 also functions as an immune checkpoint suppressor in hematologic malignancies, and its targeting has shown potential in cancer therapy (Johnson & Mahadevan, 2015).
Prognostic Value of CEACAM6 in Cancer
High expression of CEACAM6 is associated with poor overall survival and disease-free survival across various malignancies. Its significant prognostic role emphasizes its potential as a therapeutic target (Burgos et al., 2022).
CEACAM1 as a Biomarker for Melanoma
CEACAM1 has emerged as a promising diagnostic and prognostic biomarker for melanoma. Its expression influences tumor development, invasion, migration, and immune modulation, making it a potential target for therapy (Chera & Brînzea, 2021).
Carcinoembryonic Antigen (CEA) in Colorectal Cancer
CEA, a significant marker in Colorectal Cancer (CRC), is explored for its role in CRC progression, liver metastasis, and as a biomarker for clinical and biotechnological approaches. It influences CRC metastatic potential and is evaluated in various therapeutic and diagnostic technologies (Campos-da-Paz et al., 2018).
Properties
sequence |
YLSGANLNL |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Carcinoembryonic antigen-related cell adhesion molecule 5 (605-613);CAP1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.